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Compound of Interest

Compound Name: Z-L(D-Val)G-CHN2

Cat. No.: B10861029

Z-L(D-Val)G-CHN2 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of Z-L(D-Val)G-
CHNZ2, a cell-permeable and irreversible cysteine proteinase inhibitor.

Frequently Asked Questions (FAQSs)
Q1: What is Z-L(D-Val)G-CHN2?

Al: Z-L(D-Val)G-CHNZ2 is a tripeptide derivative that acts as a cell-permeable and irreversible
inhibitor of cysteine proteinases.[1][2] It is an isoform of Z-LVG-CHNZ2 and is known to mimic
the binding center of human cysteine proteinases.[1][2]

Q2: What are the primary research applications of Z-L(D-Val)G-CHN2?

A2: This compound is primarily used in anti-infection research.[1][2] It has been shown to inhibit
the replication of viruses such as Herpes Simplex Virus (HSV) and SARS-CoV-2 by targeting
viral proteases like the SARS-CoV-2 3CL pro.[1][2]

Q3: What is the molecular weight of Z-L(D-Val)G-CHN2?
A3: The molecular weight of Z-L(D-Val)G-CHN2 is 445.51 g/mol .[2]

Q4: How should | store Z-L(D-Val)G-CHN2?
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A4: The powdered form should be stored at -20°C, sealed, and protected from moisture and
light.[1][2] Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and can be
stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Solubility and Handling
Quantitative Solubility Data

Solvent Concentration Method Source

250 mg/mL (561.1 ) o
DMSO M) Requires sonication MedChemExpress
m

DMSO 10 mM Standard dissolution Immunomart[2]

Experimental Protocols: Preparing Stock Solutions

Protocol 1: Preparing a High-Concentration Stock Solution in DMSO

» Weighing: Accurately weigh the desired amount of Z-L(D-Val)G-CHN2 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the appropriate volume of high-purity DMSO to achieve the target
concentration (e.g., for a 10 mM stock solution, add 224.5 uL of DMSO per 1 mg of
compound).

o Dissolution:
o Vortex the solution for 1-2 minutes.

o If the compound does not fully dissolve, place the tube in an ultrasonic water bath and
sonicate until the solution is clear.

» Storage: Aliquot the stock solution into smaller volumes in sterile, light-protected tubes and
store at -80°C for long-term storage or -20°C for short-term use.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Compound does not dissolve

in DMSO at room temperature.

Insufficient agitation or
reaching solubility limit at room

temperature.

1. Vortex the solution for an
extended period (5-10
minutes). 2. Use an ultrasonic
water bath to aid dissolution. 3.
Gentle warming of the solution
(to no more than 37°C) can be
attempted, but be cautious of

potential degradation.

Precipitation occurs when
diluting the DMSO stock
solution in aqueous buffer or

cell culture medium.

The compound is poorly

soluble in aqueous solutions.

1. Increase the final
concentration of DMSO in the
working solution (ensure it is
non-toxic to your cells or
assay). 2. Prepare a more
diluted stock solution in DMSO
before further dilution in the
aqueous buffer. 3. For in vivo
studies, consider using a
vehicle such as 10% DMSO,
40% PEG300, 5% Tween-80,

and 45% saline.

Stock solution appears cloudy
or has visible particulates after

storage.

Improper storage, freeze-thaw

cycles, or solvent evaporation.

1. Centrifuge the tube to pellet
any precipitate before use and
carefully transfer the
supernatant. 2. Prepare fresh
stock solution. 3. Ensure
proper sealing of tubes to

prevent solvent evaporation.

Visualizing Experimental Workflows and

Mechanisms

Experimental Workflow: From Powder to Working

Solution
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Caption: Workflow for preparing Z-L(D-Val)G-CHN2 solutions.
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Signaling Pathway: Inhibition of Cysteine Protease

Protein Substrate Z-L(D-Val)G-CHN2
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Caption: Mechanism of Z-L(D-Val)G-CHN2 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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